Cas no 1499492-52-2 (3-(2-Fluoroethoxy)pyridin-2-amine)

• Product Name: 3-(2-Fluoroethoxy)pyridin-2-amine
• CAS No: 1499492-52-2
• MF: C₇H₉FN₂O
• MW: 156.157564878464
• MDL: MFCD23969746
• CID: 5617012
• PubChem ID: 80700197
• Update Time: 2025-10-30

3-(2-Fluoroethoxy)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 1499492-52-2
• EN300-2965239
• AKOS019267272
• 3-(2-fluoroethoxy)pyridin-2-amine
• 3-(2-Fluoroethoxy)pyridin-2-amine

• MDL： MFCD23969746
• Inchi： 1S/C7H9FN2O/c8-3-5-11-6-2-1-4-10-7(6)9/h1-2,4H,3,5H2,(H2,9,10)
• InChI Key： GWKIQNVTPZKEBF-UHFFFAOYSA-N
• SMILES： FCCOC1=CC=CN=C1N

Computed Properties

• Exact Mass: 156.06989108g/mol
• Monoisotopic Mass: 156.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 48.1Ų

Additional information on 3-(2-Fluoroethoxy)pyridin-2-amine

Comprehensive Overview of 3-(2-Fluoroethoxy)pyridin-2-amine (CAS No. 1499492-52-2): Properties, Applications, and Research Insights

The compound 3-(2-Fluoroethoxy)pyridin-2-amine (CAS No. 1499492-52-2) is a fluorinated pyridine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a fluorinated amine, it combines the electronic effects of fluorine with the versatility of the pyridine scaffold, making it a valuable intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioisostere for improving metabolic stability and bioavailability in small-molecule therapeutics.

In recent years, the demand for fluorinated building blocks like 3-(2-Fluoroethoxy)pyridin-2-amine has surged, driven by the pharmaceutical industry's need for compounds that can enhance drug-like properties. This aligns with current trends in medicinal chemistry, where approximately 30% of FDA-approved drugs contain fluorine atoms. The 2-aminopyridine moiety in this compound provides an excellent handle for further derivatization, while the fluoroethoxy side chain offers opportunities for tuning lipophilicity and membrane permeability.

From a synthetic chemistry perspective, CAS 1499492-52-2 represents an interesting case study in heterocyclic chemistry. The electron-withdrawing nature of the fluorine atom influences the reactivity of both the pyridine ring and the amine group, enabling selective functionalization at different positions. This characteristic makes it valuable for constructing molecular scaffolds in drug discovery programs targeting protein-protein interactions or allosteric binding sites.

The compound's physicochemical properties have been the subject of several recent studies. With a molecular weight of 156.15 g/mol and the presence of both hydrogen bond donor (amine) and acceptor (pyridine nitrogen and fluoroethoxy oxygen) sites, 3-(2-Fluoroethoxy)pyridin-2-amine displays interesting solubility characteristics. These properties are particularly relevant for researchers working on CNS-targeted drugs, where balanced lipophilicity is crucial for blood-brain barrier penetration.

In the context of green chemistry initiatives, synthetic routes to 1499492-52-2 have been optimized to minimize environmental impact. Modern approaches often employ catalytic fluorination methods rather than traditional halogen exchange reactions, reflecting the pharmaceutical industry's shift toward more sustainable synthetic methodologies. This aligns with growing interest in environmentally friendly synthesis of fluorinated compounds.

Analytical characterization of 3-(2-Fluoroethoxy)pyridin-2-amine typically involves a combination of NMR spectroscopy (particularly ¹⁹F NMR for the fluorine moiety), mass spectrometry, and HPLC purity analysis. The distinct ¹⁹F NMR chemical shift of the fluoroethoxy group serves as a useful diagnostic marker for reaction monitoring and quality control in synthetic workflows.

Recent patent literature reveals growing interest in 1499492-52-2 as a key intermediate for various therapeutic areas. Its structural features appear in several patent applications covering kinase inhibitors, GPCR modulators, and epigenetic targets. This reflects broader trends in drug discovery where fluorinated heterocycles continue to play a pivotal role in addressing challenging biological targets.

From a commercial perspective, CAS 1499492-52-2 is available from specialty chemical suppliers as a research-grade material, typically with purity ≥95%. The compound's stability under standard storage conditions (room temperature, inert atmosphere) makes it convenient for laboratory use. Current market analysis suggests steady growth in demand for such fluorinated pyridine derivatives, particularly from contract research organizations and academic medicinal chemistry groups.

In computational chemistry and AI-driven drug discovery, compounds like 3-(2-Fluoroethoxy)pyridin-2-amine serve as valuable test cases for predicting the effects of fluorination on molecular properties. Recent advances in machine learning models for predicting fluorine-protein interactions have increased interest in well-characterized fluorinated building blocks for algorithm training and validation purposes.

Looking forward, 3-(2-Fluoroethoxy)pyridin-2-amine is poised to maintain its relevance in chemical research. Its combination of synthetic accessibility, derivatization potential, and favorable physicochemical properties ensures continued utility across multiple disciplines. As the pharmaceutical industry places greater emphasis on molecular property optimization, fluorinated compounds with balanced characteristics like 1499492-52-2 will likely see expanded applications in hit-to-lead and lead optimization campaigns.